Cas no 25333-24-8 (methyl 4-oxo-4-phenyl-butanoate)

Methyl 4-oxo-4-phenyl-butanoate is a versatile ester compound with a phenyl ketone functional group, commonly used as an intermediate in organic synthesis. Its structure combines reactivity at both the carbonyl and ester moieties, making it valuable for constructing complex molecules, particularly in pharmaceutical and fine chemical applications. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, reductions, and nucleophilic additions. Its stability under standard conditions ensures reliable handling and storage. The phenyl ketone group enhances its utility in synthesizing aromatic derivatives, while the ester functionality allows further derivatization, offering flexibility in multi-step synthetic routes.

methyl 4-oxo-4-phenyl-butanoate structure

25333-24-8 structure

Product Name:methyl 4-oxo-4-phenyl-butanoate

CAS No:25333-24-8

MF:C₁₁H₁₂O₃

MW:192.211183547974

MDL:MFCD00014906

CID:261613

PubChem ID:141190

Update Time:2025-06-07

methyl 4-oxo-4-phenyl-butanoate Chemical and Physical Properties

Names and Identifiers

- Benzenebutanoic acid, g-oxo-, methyl ester
- Methyl 3-Benzoylpropionate
- methyl 4-oxo-4-phenylbutanoate
- 3-Benzoylpropionic Acid Methyl Ester
- 4-oxo-4-phenylbutanoic acid methyl ester
- 4-Oxo-4-phenylbutyric Acid Methyl Ester
- methyl 4-oxo-4-phenylbutyrate
- Propionic acid,3-benzoyl-,methyl ester
- Methyl 4-phenyl-4-oxobutanoate
- NSC 27900
- Propionic acid, 3-benzoyl-, methyl ester
- Benzenebutanoic acid, gamma-oxo-, methyl ester
- XVRCVKWYKYJEIG-UHFFFAOYSA-N
- Benzenebutanoic acid, .gamma.-oxo-, methyl ester
- Methyl3-Benzoylpropionate
- methyl-3-benzoylpropionate
- Methyl 3-benzoylpropanoate
- XVRCVKWYKYJEIG-UHF
- methyl 4-oxo-4-phenyl-butanoate
- MFCD00014906
- NSC-27900
- InChI=1/C11H12O3/c1-14-11(13)8-7-10(12)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
- AKOS008909633
- Methyl 3-benzoylpropionate, AldrichCPR
- CS-0067775
- Propionic acid, beta-benzoyl-, methyl ester
- (2-OXOQUINOXALIN-1(2H)-YL)ACETICACID
- Methyl 4-oxo-4-phenylbutanoate #
- EN300-124297
- FT-0628323
- SY009084
- FT-0628542
- AM10004
- A817790
- 25333-24-8
- B1546
- XVRCVKWYKYJEIG-UHFFFAOYSA-
- NSC27900
- AC-26562
- AS-60217
- DTXSID90179976
- SCHEMBL135356
- 3-Benzoylpropionic acid methyl ester;
- DB-046672
- MDL： MFCD00014906
- Inchi： 1S/C11H12O3/c1-14-11(13)8-7-10(12)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
- InChI Key： XVRCVKWYKYJEIG-UHFFFAOYSA-N
- SMILES： O(C)C(CCC(C1C=CC=CC=1)=O)=O
- BRN： 2211627

Computed Properties

Exact Mass: 192.07900
Monoisotopic Mass: 192.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.6
Topological Polar Surface Area: 43.4

Experimental Properties

Color/Form: Not determined
Density: 1.104±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 172-174 °C (10 mmHg)
Flash Point: 172-174°C/10mm
Refractive Index: 1.5260 (589.3 nm 19 ºC)
Solubility: Slightly soluble (1.5 g/l) (25 º C),
PSA: 43.37000
LogP: 1.82250
Solubility: Not determined

methyl 4-oxo-4-phenyl-butanoate Security Information

Safety Instruction： S24/25
Safety Term：S24/25

methyl 4-oxo-4-phenyl-butanoate Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

methyl 4-oxo-4-phenyl-butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019118538-100g	Methyl 4-oxo-4-phenylbutanoate	25333-24-8	95%	100g	$387.72	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158344-1g	methyl 4-oxo-4-phenyl-butanoate	25333-24-8	>98.0%(GC)	1g	¥49.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158344-5G	methyl 4-oxo-4-phenyl-butanoate	25333-24-8	>98.0%(GC)	5g	¥151.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M158344-25G	methyl 4-oxo-4-phenyl-butanoate	25333-24-8	>98.0%(GC)	25g	¥392.90	2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1546-5G	Methyl 3-Benzoylpropionate	25333-24-8	>98.0%(GC)	5g	¥140.00	2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1546-25G	Methyl 3-Benzoylpropionate	25333-24-8	>98.0%(GC)	25g	¥460.00	2024-04-16
Apollo Scientific	OR918821-5g	Methyl 3-benzoylpropionate	25333-24-8	98%	5g	£17.00	2025-03-21
Apollo Scientific	OR918821-25g	Methyl 3-benzoylpropionate	25333-24-8	98%	25g	£42.00	2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.	UU471-1g	methyl 4-oxo-4-phenyl-butanoate	25333-24-8	98.0%(GC)	1g	￥132.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	UU471-5g	methyl 4-oxo-4-phenyl-butanoate	25333-24-8	98.0%(GC)	5g	￥398.0	2022-05-30

methyl 4-oxo-4-phenyl-butanoate Production Method

methyl 4-oxo-4-phenyl-butanoate Related Literature

1. Metal-free reduction of unsaturated carbonyls, quinones, and pyridinium salts with tetrahydroxydiboron/water

Henian Peng,Tiejun Li,Duanshuai Tian,He Yang,Guangqing Xu,Wenjun Tang Org. Biomol. Chem. 2021 19 4327
2. Preparation and facile addition reactions of iminium salts derived from amino ketene silyl acetal and amino silyl enol ether

Makoto Shimizu,Shingo Hata,Koichi Kondo,Kazuhiro Murakami,Isao Mizota,Yusong Zhu RSC Adv. 2020 10 27874
3. Benzoyl radicals from (hetero)aromatic aldehydes. Decatungstate photocatalyzed synthesis of substituted aromatic ketones

Davide Ravelli,Michele Zema,Mariella Mella,Maurizio Fagnoni,Angelo Albini Org. Biomol. Chem. 2010 8 4158
4. A Cu-catalyzed four-component cascade reaction to construct β-ester-γ-amino ketones

Jiayue Ling,Jie Zhang,Yanwei Zhao,Yudong Xu,Hanghang Wang,Yuanzheng Lv,Meishan Ji,Liang Ma,Meihua Ma,Xiaobing Wan Org. Biomol. Chem. 2016 14 5310
5. Cross metathesis of allyl alcohols: how to suppress and how to promote double bond isomerization

Bernd Schmidt,Sylvia Hauke Org. Biomol. Chem. 2013 11 4194

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Cas no 25333-24-8 (methyl 4-oxo-4-phenyl-butanoate)

methyl 4-oxo-4-phenyl-butanoate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

methyl 4-oxo-4-phenyl-butanoate Security Information

methyl 4-oxo-4-phenyl-butanoate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

methyl 4-oxo-4-phenyl-butanoate Pricemore >>

methyl 4-oxo-4-phenyl-butanoate Production Method

methyl 4-oxo-4-phenyl-butanoate Related Literature

Related Categories

25333-24-8 (methyl 4-oxo-4-phenyl-butanoate) Related Products